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Compound of Interest

Compound Name: Dichloromethane

Cat. No.: B109758 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering issues with Viton™ (a fluoroelastomer, FKM) seals

exposed to dichloromethane (methylene chloride).

Troubleshooting Guide: Swollen Viton™ Seals
Encountering a swollen, cracked, or degraded Viton™ seal after exposure to dichloromethane
is a common issue due to chemical incompatibility. This guide provides a step-by-step process

to address and resolve this problem.

Symptoms of Incompatibility:

Noticeable increase in the seal's volume or dimensions.

Softening or loss of hardness of the seal material.

Cracking, crazing, or brittleness.

Discoloration of the seal.

Loss of sealing function, leading to leaks.

Troubleshooting Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b109758?utm_src=pdf-interest
https://www.benchchem.com/product/b109758?utm_src=pdf-body
https://www.benchchem.com/product/b109758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Viton™ Seal Failure
(Swelling, Leakage)

Identify Symptoms:
- Swelling
- Softening
- Cracking

- Discoloration

Confirm Exposure to
Dichloromethane

Root Cause:
Chemical Incompatibility of

Viton™ with Dichloromethane

Immediate Actions:
1. Safely halt the experiment.
2. Depressurize the system.

3. Isolate the affected components.

Select a Chemically
Resistant Alternative Seal

FFKM (Perfluoroelastomer)
- Excellent chemical resistance

- Higher cost

Best Overall Resistance

PTFE (Teflon®)
- Nearly universal chemical inertness

- Rigid, less flexible

For Static Applications

Other Options (Application Specific)
- EPDM (for some polar solvents)

- Encapsulated O-Rings

Replace the Damaged
Viton™ Seal

Perform System Integrity Check:
- Check for residual contamination.
- Ensure proper seal installation.

Resume Experiment and
Monitor Performance

End: Successful Seal Replacement

Click to download full resolution via product page

Caption: Troubleshooting workflow for Viton™ seal failure due to dichloromethane exposure.
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Frequently Asked Questions (FAQs)
Q1: Why did my Viton™ seal swell after being exposed to dichloromethane?

A1: Viton™, a fluoroelastomer (FKM), exhibits excellent resistance to many chemicals, but it is

not compatible with certain chlorinated solvents like dichloromethane.[1] The swelling is a

result of the solvent molecules penetrating the polymer structure of the Viton™, causing it to

increase in volume.[2] This absorption of the solvent can lead to a significant loss of the seal's

mechanical properties, such as hardness and elasticity, ultimately causing seal failure.[3][4]

Q2: What are the typical signs of Viton™ seal degradation from dichloromethane?

A2: The primary sign is swelling, but you may also observe softening, discoloration, cracking,

and embrittlement of the seal.[4] These physical changes compromise the seal's integrity and

can lead to leaks.

Q3: Is it possible to reverse the swelling of a Viton™ seal?

A3: While some of the absorbed solvent may evaporate if the seal is removed from the

dichloromethane and allowed to dry, the material's structural integrity is often permanently

compromised. The swelling process can cause micro-cracking and a loss of elasticity that is not

recoverable. Therefore, it is strongly recommended to replace the affected seal rather than

attempting to reuse it.

Q4: What are suitable alternative seal materials for use with dichloromethane?

A4: For applications involving dichloromethane, more chemically resistant materials are

required. The most recommended alternatives are:

Perfluoroelastomers (FFKM): These offer the highest level of chemical resistance among

elastomers and are an excellent choice for aggressive solvents like dichloromethane.[1]

Polytetrafluoroethylene (PTFE, Teflon®): PTFE is a thermoplastic that is nearly chemically

inert and highly resistant to dichloromethane.[1][5] However, it is a rigid material and may

not be suitable for all dynamic sealing applications.
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Encapsulated O-Rings: These consist of an elastomeric core (like Viton™ or Silicone)

encapsulated in a seamless PTFE jacket. This design combines the chemical resistance of

PTFE with the elasticity of an elastomer.

Q5: How can I test the compatibility of a new seal material with dichloromethane in my lab?

A5: You can perform an immersion test based on the principles of the ASTM D471 standard.

This involves immersing a sample of the new seal material in dichloromethane for a specified

time and at a controlled temperature, and then measuring the changes in its physical properties

such as volume, weight, and hardness. A detailed protocol is provided in this document.

Data Presentation: Chemical Compatibility of
Elastomers with Dichloromethane
The following table summarizes the general chemical resistance of Viton™ and its alternatives

to dichloromethane. Specific quantitative data for the percentage of volume swell can vary

based on the exact formulation of the elastomer, temperature, and duration of exposure.
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Seal Material
Common
Name/Acrony
m

Chemical
Compatibility
with
Dichlorometha
ne

Expected
Volume Swell

Key
Consideration
s

Fluoroelastomer Viton™, FKM
Fair to Not

Recommended

10-20% (Fair) to

>20% (Not

Recommended)

[6]

Prone to

significant

swelling and

degradation.[1]

Perfluoroelastom

er

FFKM, Kalrez®,

Markez®
Excellent Minimal

High cost, but

superior

chemical

resistance.

Polytetrafluoroet

hylene
PTFE, Teflon® Excellent Minimal

Rigid material,

best for static

seals.[5]

Ethylene

Propylene Diene

Monomer

EPDM
Not

Recommended

Significant

Swelling

Poor resistance

to chlorinated

solvents.[7]

Experimental Protocol: Elastomer Compatibility
Testing (Based on ASTM D471)
This protocol outlines a procedure for determining the effect of dichloromethane on a Viton™

or alternative elastomer seal in a laboratory setting.

Objective: To quantify the changes in physical properties (volume, mass, and hardness) of an

elastomer sample after immersion in dichloromethane.

Materials:

Elastomer samples (e.g., O-rings or square specimens of known dimensions).

Dichloromethane (reagent grade).
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Glass container with a tightly sealing lid (e.g., a vial or jar).

Analytical balance (accurate to 0.1 mg).

Vernier calipers or micrometer.

Durometer for hardness measurement (Shore A).

Forced-air oven (if testing at elevated temperatures).

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

Procedure:

Initial Measurements:

Measure and record the initial mass of the elastomer sample in air (M1).

Measure and record the initial dimensions (e.g., diameter and cross-section for an O-ring)

to calculate the initial volume (V1).

Measure and record the initial hardness of the sample at several points and calculate the

average.

Immersion:

Place the elastomer sample in the glass container.

Add a sufficient volume of dichloromethane to completely submerge the sample. Ensure

the sample is not in contact with other samples.

Tightly seal the container to prevent solvent evaporation.

Store the container at a constant, controlled temperature (e.g., room temperature, 23°C)

for a specified duration (e.g., 24, 72, or 168 hours).

Post-Immersion Measurements:

After the immersion period, carefully remove the sample from the dichloromethane.
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Quickly blot the sample dry with a lint-free cloth to remove excess surface solvent.

Immediately measure and record the mass of the swollen sample (M2).

Immediately measure and record the dimensions of the swollen sample to calculate the

final volume (V2).

Measure and record the hardness of the swollen sample.

Calculations:

Percent Mass Change:((M2 - M1) / M1) * 100

Percent Volume Change (Swell):((V2 - V1) / V1) * 100

Change in Hardness:Initial Hardness - Final Hardness (in Shore A points)

Reporting:

Document all initial and final measurements, calculated percentage changes, and any

visual observations (e.g., discoloration, cracking).

Specify the test duration and temperature.

Logical Diagram of Solvent-Induced Swelling
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Viton™ Seal in Contact
with Dichloromethane

Dichloromethane Molecules
Diffuse into the

Elastomer Matrix

Solvent Molecules Interact
with Polymer Chains

Polymer Chains are
Pushed Apart

Macroscopic Volume
Increase (Swelling)

Changes in Physical Properties:
- Decreased Hardness

- Reduced Tensile Strength
- Increased Compression Set

Seal Failure:
- Loss of Sealing Force

- Extrusion
- Leakage

Click to download full resolution via product page

Caption: Mechanism of solvent-induced swelling in Viton™ seals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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